![molecular formula C26H28FN5O B2569175 2-(4-Butoxyphenyl)-4-(4-(4-fluorophenyl)piperazin-1-yl)pyrazolo[1,5-a]pyrazine CAS No. 1115391-69-9](/img/structure/B2569175.png)
2-(4-Butoxyphenyl)-4-(4-(4-fluorophenyl)piperazin-1-yl)pyrazolo[1,5-a]pyrazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-Butoxyphenyl)-4-(4-(4-fluorophenyl)piperazin-1-yl)pyrazolo[1,5-a]pyrazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a pyrazolopyrazine derivative that has shown promising results in scientific research, particularly in the areas of drug discovery and development.
Scientific Research Applications
Antibacterial and Antifungal Applications
Compounds derived from similar structural frameworks have been synthesized and evaluated for their antibacterial and antifungal activities. For instance, chalcones, pyrazolines, and amino pyrimidines synthesized from related chemical structures have shown significant antibacterial properties (Solankee & Patel, 2004). Similarly, novel pyrazolyl-s-triazine derivatives were identified to have antimicrobial properties, indicating the potential for related compounds to serve as bases for developing new antimicrobial agents (Sharma et al., 2017).
Anticancer Activity
Research into compounds with the benzothiazole and pyrazole moieties, which are structurally related to the specified compound, have revealed better pharmacological activities. Some derivatives have been synthesized and tested for their anti-lung cancer activities, demonstrating the potential of such compounds in oncological research (Hammam et al., 2005).
Anticholinesterase Agents
Pyrazoline derivatives have been explored for their anticholinesterase effects, highlighting their potential applications in the treatment of neurodegenerative disorders. This includes the synthesis and evaluation of novel pyrazoline derivatives, which showed promising inhibitory effects on acetylcholinesterase and butyrylcholinesterase (Altıntop, 2020).
Antiviral Activity
Benzamide-based 5-aminopyrazoles and their derivatives have been synthesized and tested for their anti-influenza A virus (subtype H5N1) activity. This study underscores the potential of structurally similar compounds in antiviral research, particularly against avian influenza viruses (Hebishy et al., 2020).
Development of Anti-inflammatory Agents
The synthesis of novel pyrazole, isoxazole, and benzodiazepine derivatives bearing an aryl sulfonate moiety has been explored for their antimicrobial and anti-inflammatory properties. This suggests the relevance of compounds with similar structures in the development of new anti-inflammatory agents (Kendre et al., 2015).
properties
IUPAC Name |
2-(4-butoxyphenyl)-4-[4-(4-fluorophenyl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H28FN5O/c1-2-3-18-33-23-10-4-20(5-11-23)24-19-25-26(28-12-13-32(25)29-24)31-16-14-30(15-17-31)22-8-6-21(27)7-9-22/h4-13,19H,2-3,14-18H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYHCZCFGINRLLD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C2=NN3C=CN=C(C3=C2)N4CCN(CC4)C5=CC=C(C=C5)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H28FN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Butoxyphenyl)-4-(4-(4-fluorophenyl)piperazin-1-yl)pyrazolo[1,5-a]pyrazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.